Cas no 1212825-54-1 (4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol)

• Product Name: 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol
• CAS No: 1212825-54-1
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5799380
• PubChem ID: 66514095
• Update Time: 2025-10-28

4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-4-hydroxy-3-nitro-, (βR)-
• 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol

• Inchi： 1S/C8H10N2O4/c9-6(4-11)5-1-2-8(12)7(3-5)10(13)14/h1-3,6,11-12H,4,9H2/t6-/m0/s1
• InChI Key： MVHOALKAQWONGF-LURJTMIESA-N
• SMILES： C1([C@@H](N)CO)=CC=C(O)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 386.4±42.0 °C(Predicted)
• pka: 6.26±0.35(Predicted)

Additional information on 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol

Introduction to 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol (CAS No. 1212825-54-1)

4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol (CAS No. 1212825-54-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its amino and hydroxyethyl functionalities, which confer it with specific chemical reactivity and biological activity.

The amino group in the molecule plays a crucial role in its ability to form hydrogen bonds, which can enhance its solubility and interactions with biological targets. The hydroxyethyl group, on the other hand, adds hydrophilic character to the molecule, potentially improving its membrane permeability and bioavailability. The presence of the nitrophenol moiety further contributes to the compound's reactivity and stability, making it a versatile candidate for various pharmaceutical applications.

Recent studies have explored the potential of 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol in the treatment of various diseases. One notable area of research is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol has also shown promise in neurodegenerative disease research. A study published in Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthesis and structural optimization of 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol have been extensively studied to improve its pharmacological properties. Researchers have employed various synthetic strategies, including asymmetric synthesis and catalytic methods, to achieve high enantiomeric purity and yield. These efforts have led to the development of more stable and effective derivatives of the compound.

The safety profile of 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 4-(1R)-1-amino-2-hydroxyethyl-2-nitrophenol (CAS No. 1212825-54-1) is a promising compound with a diverse range of biological activities, including anti-inflammatory and neuroprotective effects. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and potential therapeutic applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.